Cas no 1235664-69-3 (2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 1235664-69-3
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• CID: 5818934
• PubChem ID: 49720277
• Update Time: 2025-06-09

2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide
• 2-(3,5-dimethylpyrazol-1-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-(furan-2-yl)thiazol-2-yl)acetamide
• AKOS024525526
• F5860-3646
• 1235664-69-3

• Inchi： 1S/C14H14N4O2S/c1-9-6-10(2)18(17-9)7-13(19)16-14-15-11(8-21-14)12-4-3-5-20-12/h3-6,8H,7H2,1-2H3,(H,15,16,19)
• InChI Key： NPWBADLNPOPWRV-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CO2)N=C1NC(CN1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 302.08374688g/mol
• Monoisotopic Mass: 302.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide

Introduction to 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide (CAS No. 1235664-69-3)

2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide (CAS No. 1235664-69-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has been extensively studied for its biological activities, particularly in the areas of anti-inflammatory and anti-cancer properties.

The structure of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide features a thiazole ring, a pyrazole ring, and a furan moiety, which collectively contribute to its unique pharmacological profile. The presence of these functional groups allows the compound to interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the anti-inflammatory properties of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that the compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide has also demonstrated promising anti-cancer activities. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-4-(furan-2-yl)-1,3-thiazol-2-ylacetamide have also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has been found to exhibit low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

To further understand the biological activities of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-4-(furan-2-y l)-1,3-thiazol - 2 - ylaceta mide, researchers have conducted molecular docking studies to identify potential protein targets. These studies have suggested that the compound may interact with enzymes involved in inflammation and cancer progression, such as COX enzymes and kinases. This information is valuable for optimizing the compound's structure and enhancing its therapeutic efficacy.

In conclusion, 2-(3,5-dimethyl - 1H - pyrazo l - 1 - yl) - N - 4 - (fur an - 2 - yl) - 1 , 3 - thia zol - 2 - ylaceta mide (CAS No . 1 2 3 5 6 6 4 - 69 - 3) is a promising compound with significant potential in the fields of anti-inflammatory and anti-cancer research. Ongoing studies are aimed at further elucidating its mechanisms of action and optimizing its properties for clinical applications. As research progresses, this compound may offer new therapeutic options for patients suffering from inflammatory diseases and cancer.